Cas no 104949-82-8 (4-Hexyloxyphthalonitrile)

4-Hexyloxyphthalonitrile structure

Product Name:4-Hexyloxyphthalonitrile

CAS No:104949-82-8

MF:C₁₄H₁₆N₂O

MW:228.289643287659

MDL:MFCD00059077

CID:126554

PubChem ID:87571063

Update Time:2024-11-03

4-Hexyloxyphthalonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Hexyloxyphthalonitrile
- 1,2-Benzenedicarbonitrile,4-(hexyloxy)-
- 1,2-Dicyano-4-hexyloxybenzene
- 4-hexoxybenzene-1,2-dicarbonitrile
- 4-N-HEXYLOXYPHTHALONITRILE
- 4-(Hexyloxy)phthalonitrile
- 4-hexoxyphthalonitrile
- BMXSATBWGFIAPA-UHFFFAOYSA-
- BMXSATBWGFIAPA-UHFFFAOYSA-N
- SCHEMBL11423954
- H0691
- MFCD00059077
- 104949-82-8
- InChI=1/C14H16N2O/c1-2-3-4-5-8-17-14-7-6-12(10-15)13(9-14)11-16/h6-7,9H,2-5,8H2,1H3
- CS-0366442
- FT-0642578
- T71557
- AKOS015839891
- DTXSID60337061
- DB-040576
- 4-(hexyloxy)benzene-1,2-dicarbonitrile
- MDL： MFCD00059077
- Inchi： 1S/C14H16N2O/c1-2-3-4-5-8-17-14-7-6-12(10-15)13(9-14)11-16/h6-7,9H,2-5,8H2,1H3
- InChI Key： BMXSATBWGFIAPA-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=C(C#N)C=1)CCCCCC

Computed Properties

Exact Mass: 228.12600
Monoisotopic Mass: 228.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.8
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.7

Experimental Properties

Density: 1.04
Boiling Point: 399.5°C at 760 mmHg
Flash Point: 159.9°C
Refractive Index: 1.5330 to 1.5360
PSA: 56.81000
LogP: 3.38906

4-Hexyloxyphthalonitrile Security Information

Symbol:
Prompt：warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501

4-Hexyloxyphthalonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Hexyloxyphthalonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H298165-50mg	4-Hexyloxyphthalonitrile	104949-82-8		50mg	$ 50.00	2022-06-04
TRC	H298165-100mg	4-Hexyloxyphthalonitrile	104949-82-8		100mg	$ 65.00	2022-06-04
TRC	H298165-500mg	4-Hexyloxyphthalonitrile	104949-82-8		500mg	$ 185.00	2022-06-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H0691-1G	4-Hexyloxyphthalonitrile	104949-82-8	>95.0%(GC)	1g	¥290.00	2024-04-18
abcr	AB136715-1 g	4-n-Hexyloxyphthalonitrile; 95%	104949-82-8		1g	€109.40	2022-06-12
abcr	AB136715-5 g	4-n-Hexyloxyphthalonitrile; 95%	104949-82-8		5g	€299.10	2022-06-12
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H0691-5G	4-Hexyloxyphthalonitrile	104949-82-8	>95.0%(GC)	5g	¥1150.00	2024-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H862158-1g	4-Hexyloxyphthalonitrile	104949-82-8	≥95%(GC)	1g	￥329.40	2022-01-10
abcr	AB136715-1g	4-n-Hexyloxyphthalonitrile, 95%; .	104949-82-8	95%	1g	€105.60	2025-04-22
abcr	AB136715-5g	4-n-Hexyloxyphthalonitrile, 95%; .	104949-82-8	95%	5g	€282.30	2025-04-22

4-Hexyloxyphthalonitrile Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

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Cas no 104949-82-8 (4-Hexyloxyphthalonitrile)

4-Hexyloxyphthalonitrile Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Hexyloxyphthalonitrile Security Information

4-Hexyloxyphthalonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Hexyloxyphthalonitrile Pricemore >>

4-Hexyloxyphthalonitrile Related Literature

Related Categories

104949-82-8 (4-Hexyloxyphthalonitrile) Related Products